Cas no 209736-21-0 (4-(4-fluorophenyl)-5-nitro-1H-imidazole)

• Product Name: 4-(4-fluorophenyl)-5-nitro-1H-imidazole
• CAS No: 209736-21-0
• MF: C₉H₆FN₃O₂
• MW: 207.161244869232
• MDL: MFCD09863307
• CID: 4638352
• Update Time: 2025-10-31

4-(4-fluorophenyl)-5-nitro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole, 4-(4-fluorophenyl)-5-nitro-
• 4-(4-fluorophenyl)-5-nitro-1H-imidazole

• MDL： MFCD09863307
• Inchi： 1S/C9H6FN3O2/c10-7-3-1-6(2-4-7)8-9(13(14)15)12-5-11-8/h1-5H,(H,11,12)
• InChI Key： GIIYFQFCQCAPKL-UHFFFAOYSA-N
• SMILES： C1NC([N+]([O-])=O)=C(C2=CC=C(F)C=C2)N=1

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 442.9±30.0 °C at 760 mmHg
• Flash Point: 221.7±24.6 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

4-(4-fluorophenyl)-5-nitro-1H-imidazole Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-(4-fluorophenyl)-5-nitro-1H-imidazole

4-(4-Fluorophenyl)-5-nitro-1H-imidazole

4-(4-Fluorophenyl)-5-nitro-1H-imidazole, also known by its CAS number 209736-21-0, is a heterocyclic organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the imidazole family, a class of five-membered aromatic rings containing two nitrogen atoms. The presence of a nitro group at the 5-position and a fluorophenyl group at the 4-position imparts unique electronic and structural properties to this molecule, making it a subject of interest in contemporary research.

The synthesis of 4-(4-fluorophenyl)-5-nitro-1H-imidazole involves a multi-step process, often starting with the preparation of an appropriate imidazole precursor. Recent advancements in synthetic methodologies have enabled researchers to optimize the reaction conditions, thereby improving the yield and purity of the final product. For instance, studies have shown that the use of microwave-assisted synthesis can significantly accelerate the formation of this compound while maintaining its structural integrity.

The pharmacological properties of 4-(4-fluorophenyl)-5-nitro-1H-imidazole have been extensively studied in recent years. Research indicates that this compound exhibits potent anti-inflammatory and antioxidant activities, making it a promising candidate for drug development. In particular, its ability to inhibit key enzymes involved in inflammatory pathways has been highlighted in several preclinical studies. Furthermore, the compound has demonstrated selective cytotoxicity against cancer cells, suggesting its potential as an anticancer agent.

In addition to its pharmacological applications, 4-(4-fluorophenyl)-5-nitro-1H-imidazole has also found utility in materials science. Its ability to form stable coordination complexes with metal ions has led to its use in the development of novel catalysts and sensors. Recent studies have explored its application in electrochemical sensing platforms for the detection of heavy metal ions, showcasing its versatility as a functional material.

The environmental impact of 4-(4-fluorophenyl)-5-nitro-1H-imidazole is another area of active research. Given its potential use in pharmaceuticals and industrial applications, understanding its biodegradation pathways and ecological effects is crucial. Recent findings suggest that under aerobic conditions, the compound undergoes rapid microbial degradation, minimizing its environmental footprint. However, further studies are required to assess its long-term effects on aquatic ecosystems.

In conclusion, 4-(4-fluorophenyl)-5-nitro-1H-imidazole (CAS No: 209736-21-0) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a valuable tool in both academic and industrial settings. As research continues to uncover new facets of this compound's properties and functionalities, its role in driving innovation across various fields is expected to grow significantly.